2,6-dimethyl-1-[4-(2-propyn-1-yloxy)benzoyl]piperidine

• IUPAC Name: (2,6-dimethylpiperidin-1-yl)-(4-prop-2-ynoxyphenyl)methanone
• InChI: InChI=1S/C17H21NO2/c1-4-12-20-16-10-8-15(9-11-16)17(19)18-13(2)6-5-7-14(18)3/h1,8-11,13-14H,5-7,12H2,2-3H3
• InChI Key: WIYFQNIAOCYZGS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1C(=O)C2=CC=C(C=C2)OCC#C)C
• Molecular Formula: C17H21NO2
• Molecular Weight: 271.35 g/mol

Description

2,6-dimethyl-1-[4-(2-propyn-1-yloxy)benzoyl]piperidine, also known as DMBP, is a chemical compound that has recently gained attention in scientific research due to its potential applications as a therapeutic agent.

Mechanism of Action

The mechanism of action of 2,6-dimethyl-1-[4-(2-propyn-1-yloxy)benzoyl]piperidine is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in the development and progression of diseases. This compound has been shown to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression. It has also been shown to inhibit the activity of protein kinase C, which is involved in cell signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective effects. It has been shown to reduce the production of inflammatory cytokines and reactive oxygen species, which are involved in the development of various diseases. It has also been shown to protect neurons from oxidative stress and other damaging factors.

Advantages and Limitations for Lab Experiments

One advantage of using 2,6-dimethyl-1-[4-(2-propyn-1-yloxy)benzoyl]piperidine in lab experiments is its potential therapeutic applications in the treatment of various diseases. Another advantage is its relatively low toxicity compared to other chemical compounds. One limitation is the limited availability of this compound, which can make it difficult to conduct large-scale experiments. Another limitation is the lack of knowledge about its long-term effects and potential side effects.

Future Directions

For research on 2,6-dimethyl-1-[4-(2-propyn-1-yloxy)benzoyl]piperidine include further studies on its mechanism of action, its potential applications in the treatment of various diseases, and its long-term effects and potential side effects. Other areas of research could include the development of new synthesis methods for this compound and the exploration of its potential as a drug delivery system.

Synthesis Methods

The synthesis of 2,6-dimethyl-1-[4-(2-propyn-1-yloxy)benzoyl]piperidine involves the reaction of 4-(2-propyn-1-yloxy)benzoyl chloride with piperidine in the presence of a base and a solvent. The resulting product is then purified through column chromatography.

Scientific Research Applications

2,6-dimethyl-1-[4-(2-propyn-1-yloxy)benzoyl]piperidine has been studied for its potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. In Alzheimer's disease research, this compound has been shown to reduce the accumulation of beta-amyloid plaques, which are associated with the development of the disease. In Parkinson's disease research, this compound has been shown to protect dopaminergic neurons, which are affected in the disease.